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Compound of Interest

Compound Name: Reactive yellow 25

Cat. No.: B15557121

Get Quote

Technical Support Center: C.I. Reactive Yellow
25
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing the

fixation efficiency of C.I. Reactive Yellow 25 in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Reactive Yellow 25 and what is its reactive group?

A1: C.I. Reactive Yellow 25 is a single azo class reactive dye.[1] Its chemical structure is

derived from the condensation of 2,4-Diaminobenzenesulfonic acid diazo, and 1-(2-methyl-4-

sulfophenyl)-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid with 2,3-Dichloroquinoxaline-6-

carbonyl chloride.[1] This manufacturing process indicates that Reactive Yellow 25 belongs to

the dichloroquinoxaline class of reactive dyes, meaning the dichloroquinoxaline moiety is the

reactive group that forms a covalent bond with the fiber.
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Q2: What is the primary challenge in achieving high fixation efficiency with Reactive Yellow
25?

A2: The primary challenge is the competing reaction of hydrolysis, where the dye's reactive

group reacts with water (hydroxide ions) instead of the hydroxyl groups of the cellulosic fiber.

This hydrolyzed dye can no longer form a covalent bond with the fiber, leading to lower fixation

efficiency, reduced color yield, and poor wash fastness.[2][3]

Q3: What are the key process parameters that influence the fixation efficiency of Reactive
Yellow 25?

A3: The key parameters are:

pH: An alkaline medium is necessary to ionize the cellulose, making it reactive towards the

dye. However, a pH that is too high will accelerate dye hydrolysis.[4]

Temperature: Higher temperatures increase the rate of both the dyeing reaction and the

hydrolysis reaction. An optimal temperature must be maintained for maximum fixation.[4]

Electrolyte (Salt) Concentration: Salts like sodium chloride or sodium sulfate are used to

improve the exhaustion of the dye onto the fiber by reducing the negative charge repulsion

between the anionic dye and the cellulosic fiber.[5]

Liquor Ratio: This is the ratio of the weight of the goods to the volume of the dye liquor. A

lower liquor ratio generally favors higher dye uptake.

Dyeing Time: Sufficient time is required for the dye to exhaust onto the fiber and then to fix

covalently under alkaline conditions.

Q4: How can the fixation efficiency of Reactive Yellow 25 be measured?

A4: Fixation efficiency can be determined using several methods:

Spectrophotometric Analysis of Residual Dyebath: This involves measuring the absorbance

of the dyebath before and after dyeing to calculate the percentage of dye that has exhausted

onto the fiber. After a thorough washing (soaping) to remove unfixed dye, the amount of fixed

dye can be determined.
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Colorimetric Measurement of Dyed Fabric (K/S Value): The color strength (K/S value) of the

dyed fabric can be measured using a spectrophotometer. The fixation rate can be calculated

by comparing the K/S value of the soaped fabric to a standard dyed fabric with a known (or

assumed 100%) fixation.

Data Presentation
While specific quantitative data for C.I. Reactive Yellow 25 is not readily available in the

searched literature, the following tables illustrate the typical influence of key dyeing parameters

on the fixation efficiency of a hot brand reactive dye (C.I. Reactive Red 195). These trends are

generally applicable to other hot brand reactive dyes like Reactive Yellow 25, although the

optimal values may differ.

Table 1: Illustrative Effect of Salt Concentration on Dye Exhaustion and Fixation

Salt Concentration (g/L) Exhaustion (%) Fixation (%)

10 45 35

20 58 48

30 65 55

40 72 62

50 73 63

60 73 63

Note: Data is illustrative and based on general trends for hot brand reactive dyes.

Table 2: Illustrative Effect of Alkali Concentration on Dye Fixation
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Soda Ash Concentration
(g/L)

Exhaustion (%) Fixation (%)

5 72 45

10 72 58

15 72 65

20 72 68

Note: Data is illustrative and based on general trends for hot brand reactive dyes.

Table 3: Illustrative Effect of Temperature on Dye Exhaustion and Fixation

Temperature (°C) Exhaustion (%) Fixation (%)

60 70 55

70 68 62

80 65 68

90 62 65

Note: Data is illustrative and based on general trends for hot brand reactive dyes.

Table 4: Illustrative Effect of pH on Dye Fixation

pH Exhaustion (%) Fixation (%)

10.0 72 55

10.5 72 65

11.0 72 68

11.5 72 66

12.0 72 64
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Note: Data is illustrative and based on general trends for hot brand reactive dyes.

Experimental Protocols
Protocol 1: Exhaust Dyeing of Cotton with C.I. Reactive Yellow 25

This protocol describes a general procedure for the exhaust dyeing of cotton fabric.

Researchers should optimize these parameters for their specific experimental setup.

Materials:

C.I. Reactive Yellow 25

Scoured and bleached cotton fabric

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Soda ash (Na₂CO₃)

Acetic acid

Non-ionic soaping agent

Distilled water

Procedure:

Preparation of Dyebath:

Set the dyebath at 50°C with a liquor ratio of 1:20 (e.g., 5g of fabric in 100mL of water).[6]

Ensure the pH is neutral (6.5-7.0).[6]

Dyeing - Exhaustion Phase:

Add the pre-wetted cotton fabric to the dyebath and run for 5 minutes.[6]

Add the required amount of pre-dissolved Reactive Yellow 25 (e.g., 1-2% on weight of

fabric).[6] Continue dyeing for 10 minutes.[6]
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Gradually add the required amount of salt (e.g., 60 g/L) in three portions over 30 minutes

while raising the temperature to 80-85°C.[6]

Continue dyeing at 85°C for 20 minutes after the final salt addition.[6]

Dyeing - Fixation Phase:

Add the required amount of pre-dissolved soda ash (e.g., 15 g/L) over 10 minutes.[6]

Continue dyeing at 85°C for a further 30-60 minutes, depending on the desired shade

depth.[6]

Washing Off:

Drain the dyebath.

Rinse the dyed fabric thoroughly with cold running water for 10 minutes.

Neutralize the fabric with a 0.5-1.0 g/L acetic acid solution at 40°C for 10 minutes.

Perform a soaping wash with 2 g/L of a non-ionic soaping agent at 90-95°C for 15

minutes.

Rinse with hot water and then cold water until the rinse water is clear.

Dry the fabric.

Protocol 2: Determination of Fixation Efficiency (%F)

This protocol outlines the spectrophotometric method for determining the fixation efficiency.

Procedure:

Measure Initial Dye Concentration (C₀): Prepare a dyebath solution as in Protocol 1 but

without the fabric. Take an aliquot and dilute it to a known volume. Measure its absorbance

at the maximum absorption wavelength (λ_max) of Reactive Yellow 25 using a UV-Vis

spectrophotometer.
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Measure Exhaustion (E): After the fixation step in Protocol 1, collect the entire dyebath.

Measure its volume and take an aliquot. Dilute to a known volume and measure its

absorbance at λ_max. The percentage exhaustion (%E) is calculated as: %E = [(C₀V₀ -

C₁V₁)/(C₀V₀)] * 100 where V₀ and V₁ are the initial and final volumes of the dyebath, and C₀

and C₁ are the initial and final dye concentrations.

Measure Fixation (F): Collect all the rinsing and soaping liquors from the washing off step in

Protocol 1. Combine them and measure the total volume. Take an aliquot, dilute to a known

volume, and measure its absorbance at λ_max to determine the concentration of unfixed dye

(C_unfixed). The percentage fixation (%F) is calculated as: %F = [((C₀V₀ - C₁V₁) - C_unfixed

* V_wash) / (C₀V₀ - C₁V₁)] * 100 where V_wash is the total volume of the wash liquors.
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Issue Potential Cause(s) Recommended Solution(s)

Uneven Dyeing (Patchy,

Streaky)

1. Improper pre-treatment of

the fabric.

1. Ensure the fabric is

thoroughly scoured and

bleached to remove all

impurities and has a uniform

absorbency.

2. Dye agglomeration due to

poor solubility or high salt

concentration.

2. Ensure the dye is fully

dissolved before adding to the

dyebath. Add salt gradually in

portions. Consider using a

dispersing/levelling agent.

3. Too rapid addition of alkali.

3. Add the alkali solution

portion-wise over a period of

10-15 minutes to ensure a

gradual increase in pH.

4. Inadequate circulation of the

dye liquor.

4. Ensure proper agitation or

circulation in the dyeing

machine.

Poor Color Yield (Pale Shade) 1. Excessive dye hydrolysis.

1. Optimize dyeing

temperature and pH. Avoid

prolonged dyeing times after

alkali addition. Prepare fresh

dye and alkali solutions and

use them promptly.

2. Insufficient salt

concentration.

2. Ensure the correct amount

of salt is used for the desired

shade depth to promote

adequate dye exhaustion.

3. Incorrect pH for fixation.

3. Check the pH of the dyebath

after alkali addition to ensure it

is within the optimal range for

fixation (typically 10.5-11.5).
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Poor Wash Fastness
1. Incomplete removal of

unfixed and hydrolyzed dye.

1. Perform a thorough soaping

wash at or near the boil with a

suitable detergent. Repeat the

soaping process if necessary.

2. Low fixation rate.

2. Re-evaluate and optimize

the dyeing parameters (pH,

temperature, time, alkali

concentration) to maximize

fixation.

Shade Deviation/Inconsistent

Results

1. Variations in water

hardness.

1. Use deionized or softened

water. If using tap water, a

sequestering agent can be

added to the dyebath to

chelate metal ions.[7]

2. Inaccurate weighing of dye

and chemicals.

2. Use calibrated balances for

accurate measurement of all

components.

3. Fluctuations in dyeing

temperature and time.

3. Ensure precise control over

the dyeing temperature profile

and timing of each step.

4. Presence of metal ions (iron,

copper) in the dyebath.

4. Reactive Yellow 25 is

sensitive to iron and copper

ions, which can alter the

shade.[1] Use a sequestering

agent and ensure equipment is

free from rust.
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Reactive Yellow 25 Fixation and Hydrolysis Pathways
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Caption: Dye-fiber reaction vs. hydrolysis for Reactive Yellow 25.
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Experimental Workflow for Improving Fixation Efficiency
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Caption: Workflow for dyeing and optimizing fixation efficiency.
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Troubleshooting Logic for Poor Fixation

Poor Fixation/
Wash Fastness
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correct?
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No
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Yes

Calibrate equipment.
Verify pH and temperature

profiles.

No

Is water quality
(hardness)
an issue?

Yes

Recalculate and verify
all chemical additions.

No

Use deionized water or
add a sequestering agent.

Yes

Fixation Improved
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Caption: Logical steps for troubleshooting poor dye fixation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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